Cas no 924663-37-6 (Rabeprazole Sulfone N-Oxide)

Rabeprazole Sulfone N-Oxide structure

Product Name:Rabeprazole Sulfone N-Oxide

CAS No:924663-37-6

MF:C₁₈H₂₁N₃O₅S

MW:391.44144320488

CID:803733

PubChem ID:16095901

Update Time:2024-12-09

Rabeprazole Sulfone N-Oxide Chemical and Physical Properties

Names and Identifiers

- 2-(((1H-Benzo[d]imidazol-2-yl)sulfonyl)methyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide
- Rabeprazole Sulfone N-Oxide
- 1H-Benzimidazole,2-[[[4-(3-methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl]sulfonyl]-
- 2-[[[4-(3-methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl]sulfonyl]-1H-Benzimidazole
- 2-[[4-(3-methoxypropoxy)-3-methyl-1-oxidopyridin-1-ium-2-yl]methylsulfonyl]-1H-benzimidazole
- Rabeprazole Sulfone
- 2-[[[4-(3-Methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl]sulfonyl]-1H-benzimidazole (ACI)
- Rabeprazole Sulphone N-Oxide
- 2-(((1H-Benzo[d]imidazol-2-yl)sulfonyl)methyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide (Rabeprazole Impurity
- 1H-Benzimidazole, 2-(((4-(3-methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl)methyl)sulfonyl)-
- UNII-5YB1T296OD
- 5YB1T296OD
- Rabeprazole Sulphone N-Oxide; Rabeprazole Sodium Imp. I (EP); Rabeprazole Imp. I (EP); Rabeprazole Sodium Impurity I; Rabeprazole Impurity I
- Rebeprazole sulfone N-oxide
- 924663-37-6
- AKOS015852615
- CS-0166549
- Rabeprazole sodium impurity I [EP]
- 2-(((1H-Benzimidazol-2-yl)sulfonyl)methyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide
- 2-(((4-(3-Methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl)methyl)sulfonyl)-1H-benzimidazole
- DTXSID90582522
- 2-((1H-benzo[d]imidazol-2-ylsulfonyl)methyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide
- RABEPRAZOLE SODIUM IMPURITY I [EP IMPURITY]
- 2-{[4-(3-Methoxypropoxy)-3-methyl-1-oxo-1lambda~5~-pyridin-2-yl]methanesulfonyl}-1H-benzimidazole
- RABEPRAZOLE SULFONE N-OXIDE [USP IMPURITY]
- Inchi： 1S/C18H21N3O5S/c1-13-16(21(22)9-8-17(13)26-11-5-10-25-2)12-27(23,24)18-19-14-6-3-4-7-15(14)20-18/h3-4,6-9H,5,10-12H2,1-2H3,(H,19,20)
- InChI Key： FZBHTBNDQGWAAS-UHFFFAOYSA-N
- SMILES： [O-][N+]1C(CS(C2NC3C(=CC=CC=3)N=2)(=O)=O)=C(C)C(OCCCOC)=CC=1

Computed Properties

Exact Mass: 391.12000
Monoisotopic Mass: 391.12
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 8
Complexity: 570
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 115A^2
XLogP3: 1.1

Experimental Properties

Density: 1.36
Melting Point: 153-156ºC
Boiling Point: 696.922°C at 760 mmHg
Flash Point: 375.285°C
Refractive Index: 1.624
PSA: 115.12000
LogP: 3.76980

Rabeprazole Sulfone N-Oxide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

Rabeprazole Sulfone N-Oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	R070515-5mg	Rabeprazole Sulfone N-Oxide	924663-37-6		5mg	$164.00	2023-05-17
TRC	R070515-10mg	Rabeprazole Sulfone N-Oxide	924663-37-6		10mg	$ 215.00	2023-09-06
TRC	R070515-25mg	Rabeprazole Sulfone N-Oxide	924663-37-6		25mg	$ 564.00	2023-09-06
TRC	R070515-50mg	Rabeprazole Sulfone N-Oxide	924663-37-6		50mg	$ 1052.00	2023-09-06
TRC	R070515-100mg	Rabeprazole Sulfone N-Oxide	924663-37-6		100mg	$1629.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-212695-10mg	Rabeprazole Sulfone N-Oxide,	924663-37-6		10mg	￥2708.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-212695-10 mg	Rabeprazole Sulfone N-Oxide,	924663-37-6		10mg	￥2,708.00	2023-07-11
A2B Chem LLC	AH84655-50mg	Rebeprazole sulfone N-oxide	924663-37-6	95%	50mg	$962.00	2024-07-18

Rabeprazole Sulfone N-Oxide Production Method

Production Method 1

924663-40-1

924663-37-6

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Methanol , Dimethylformamide , Water ; 25 °C; 2 h, 25 °C; 25 °C → 40 °C

Reference

: Synthesis and structural identification of the related substances of rabeprazole sodium

Tong, Qiao-lin; Wang, Qing-he; Ma, Wen-xi; Zhang, Meng; Cheng, Mao-sheng, Zhongguo Yaowu Huaxue Zazhi, 2016, 26(2), 139-141

Production Method 2

924663-40-1

924663-37-6

924663-38-7

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 145 min, 0 °C; 15 min, 0 °C

Reference

: Efficient synthesis of N-oxide derivatives: Substituted 2-(2-(pyridyl-N-oxide)methylsulphinyl)benzimidazoles

Ray, Purna C.; Mittapelli, Vasantha; Rohatgi, Amit; Tyagi, Om Dutt, Synthetic Communications, 2007, 37(17), 2861-2868

Production Method 3

117976-89-3

924663-37-6

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Methanol , Chloroform , Water ; 45 min, -10 - -5 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Acetic acid ; pH 7 - 7.5
1.4 Reagents: Sodium hydroxide Solvents: Water ; basified
1.5 Reagents: Acetic acid Solvents: Acetone ; rt; rt → 5 °C; pH 8 - 8.5, 5 °C

Reference

: Synthesis of metabolites and related substances of rabeprazole, an anti-ulcerative drug

Reddy, Ganta Madhusudhan; Mukkanti, Kaga; Bhaskar, Boluggodu Vijaya; Reddy, Padi Pratap, Synthetic Communications, 2009, 39(2), 278-290

Production Method 4

117977-21-6

924663-37-6

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Acetone ; 24 h, rt

Reference

: Process for preparation of Rabeprazole correlate D

, China, , ,

Production Method 5

924663-40-1

924663-37-6

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Dichloromethane , Water ; cooled
1.2 Reagents: Peracetic acid Solvents: Water ; 30 min, cooled; 24 h, rt; 8 h, rt; 20 h, rt

Reference

: Synthetic studies connected with the preparation of H+/K+-ATPase inhibitors rabeprazole and lansoprazole

Radl, Stanislav; Klecan, Ondrej; Havlicek, Jaroslav, Journal of Heterocyclic Chemistry, 2006, 43(6), 1447-1453